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Compound of Interest

Compound Name: 3,4-Diethylhexane

Cat. No.: B099930 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling considerations for 3,4-
Diethylhexane (CAS No. 19398-77-7). Due to the limited availability of specific toxicological

and explosive limit data for this compound, this document incorporates data from the

structurally similar n-decane as a reference for hazard assessment. All data presented herein

should be utilized in conjunction with a comprehensive, site-specific risk assessment.

Core Safety and Physical Properties
3,4-Diethylhexane is a flammable liquid and vapor that may be fatal if swallowed and enters

the airways.[1][2] It is imperative that appropriate safety precautions are implemented to

mitigate these risks. A summary of its key physical and chemical properties is provided below.
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Property Value Source

Molecular Formula C10H22 [1][3][4][5][6]

Molecular Weight 142.29 g/mol [1][3][6]

Appearance Colorless liquid [3]

Melting Point -53.99 °C [3]

Boiling Point 162 °C [3]

Flash Point 85.8 °C (closed cup) [3]

Density 0.75 g/cm³ [3]

Vapor Pressure 2.81 mmHg at 25°C [3]

Refractive Index 1.4190-1.4210 [3]

GHS Hazard Classification

Flammable liquid and vapor

(Category 3), Aspiration

Hazard (Category 1)

[1]

Toxicological Profile (Based on n-Decane Data)
Specific toxicological data for 3,4-Diethylhexane is not readily available.[3] Therefore, the

following data for n-decane, a C10 alkane, is provided as a conservative estimate of potential

hazards.

Metric Value Species Source

LD50 (Oral) >5 g/kg Rat [7]

LD50 (Dermal) >2 g/kg Rabbit [7]

Explosive Limits 0.8 – 2.6 % [7][8]

Experimental Protocols
The following are summaries of the standard methodologies used to determine key safety

parameters for flammable liquids and are presumed to be applicable for the testing of 3,4-
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Diethylhexane.

Flash Point Determination (ASTM D93)
The flash point of a volatile material is the lowest temperature at which its vapors will ignite

when an ignition source is introduced. The Pensky-Martens closed-cup method, standardized

as ASTM D93, is a common procedure for determining the flash point of petroleum products.

Methodology:

A brass test cup is filled with the sample to a specified level.

The cup is sealed with a lid that has openings for a stirrer, thermometer, and an ignition

source.

The sample is heated at a slow, constant rate while being continuously stirred.

At regular temperature intervals, the stirring is stopped, and an ignition source (a small

flame) is dipped into the vapor space above the liquid.

The flash point is the lowest temperature at which the application of the ignition source

causes the vapors of the sample to ignite.

Acute Toxicity Testing (OECD Guidelines)
Oral Toxicity (Based on OECD Guideline 401): This method is designed to determine the acute

oral toxicity of a substance. It provides information on the potential health hazards from short-

term oral exposure. The LD50 (median lethal dose) is a statistically derived single dose of a

substance that can be expected to cause death in 50% of the animals when administered by

the oral route.

Methodology:

The test substance is administered orally in a single dose to a group of experimental animals

(typically rats).

Several dose levels are used with multiple animals per dose group.
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The animals are observed for a set period (e.g., 14 days) for signs of toxicity and mortality.

The LD50 value is then calculated from the dose-response data.

Inhalation Toxicity (Based on OECD Guideline 403): This guideline is used to assess the health

hazards associated with short-term inhalation exposure to a substance. The LC50 (median

lethal concentration) is the concentration of the chemical in the air that is expected to kill 50%

of the test animals during a specified exposure time (usually 4 hours).

Methodology:

Animals (typically rats) are placed in an inhalation chamber with a controlled atmosphere

containing the test substance at a known concentration.

Multiple groups of animals are exposed to different concentrations of the substance for a

fixed period, generally 4 hours.

The animals are then observed for at least 14 days for signs of toxicity and mortality.

The LC50 is determined from the concentration-response data.

Safe Handling and Personal Protective Equipment
(PPE)
The safe handling of 3,4-Diethylhexane necessitates a multi-faceted approach, encompassing

engineering controls, administrative procedures, and the use of appropriate personal protective

equipment.
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Planning & Preparation

Handling & Use

Post-Handling & Disposal Emergency Procedures

Conduct Risk Assessment

Obtain & Review SDS

Designate Handling Area
(Fume Hood)

Assemble Required PPE

Ensure Spill Kit is Available

Don Appropriate PPE

Ground & Bond Containers

Dispense in Fume Hood

Use in Experiment

FireCollect Waste in
Labeled Container Spill

Decontaminate Work Area

Doff & Dispose of PPE

Store in Flammable Cabinet

Evacuate Area Alert OthersContain Spill Use Appropriate
Fire Extinguisher

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of 3,4-Diethylhexane.
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Engineering Controls
Ventilation: Always handle 3,4-Diethylhexane in a well-ventilated area, preferably within a

chemical fume hood to minimize the inhalation of vapors.

Ignition Sources: Eliminate all potential ignition sources from the handling area, including

open flames, hot surfaces, and spark-producing equipment.

Grounding and Bonding: Use proper grounding and bonding procedures when transferring

the liquid to prevent the buildup of static electricity.

Personal Protective Equipment (PPE)
Eye Protection: Chemical splash goggles or a face shield are mandatory.

Hand Protection: Wear chemical-resistant gloves, such as nitrile or neoprene. Always inspect

gloves for integrity before use.

Body Protection: A flame-resistant lab coat should be worn to prevent skin contact.

Respiratory Protection: If working outside of a fume hood or if there is a potential for

exceeding exposure limits, a NIOSH-approved respirator with organic vapor cartridges is

required.

Emergency Procedures
Spills

Evacuate: Immediately evacuate non-essential personnel from the spill area.

Ventilate: Increase ventilation to the area if it is safe to do so.

Contain: Use a spill kit with absorbent materials to contain the spill. Do not use combustible

materials like paper towels to absorb the liquid.

Clean-up: Carefully collect the absorbed material and place it in a sealed, labeled container

for hazardous waste disposal.

Decontaminate: Clean the spill area with soap and water.
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Fire
Evacuate: Immediately evacuate the area and activate the nearest fire alarm.

Extinguish: If the fire is small and you are trained to do so, use a dry chemical, carbon

dioxide, or alcohol-resistant foam extinguisher. Do not use water, as it may spread the

flammable liquid.

Do Not Re-enter: Once you have evacuated, do not re-enter the area. Await the arrival of

emergency responders.

First Aid
Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.

Seek immediate medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water for at least 15 minutes.

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, holding the eyelids open. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting due to the aspiration hazard. If the person is conscious,

rinse their mouth with water. Seek immediate medical attention.

Storage and Disposal
Storage: Store 3,4-Diethylhexane in a tightly closed container in a cool, dry, well-ventilated

area away from incompatible materials such as strong oxidizing agents. Store in a

designated flammable liquids cabinet.

Disposal: Dispose of unused 3,4-Diethylhexane and any contaminated materials as

hazardous waste in accordance with local, state, and federal regulations. Do not dispose of it

down the drain.

This technical guide is intended to provide comprehensive safety and handling information for

3,4-Diethylhexane. All personnel handling this chemical should be thoroughly trained on its
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hazards and the procedures outlined in this document and the corresponding Safety Data

Sheet.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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